molecular formula C17H18N4O3S2 B6113831 4-(3-oxo-1,2-benzothiazol-2(3H)-yl)-N-[(2Z)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]butanamide

4-(3-oxo-1,2-benzothiazol-2(3H)-yl)-N-[(2Z)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]butanamide

Cat. No.: B6113831
M. Wt: 390.5 g/mol
InChI Key: CJIURHHCPRNYRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a hybrid heterocyclic scaffold combining a benzothiazol-3-one moiety linked via a butanamide chain to a (2Z)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene group. The benzothiazol-3-one core is known for its bioactivity in medicinal chemistry, particularly as kinase inhibitors and antimicrobial agents . The (2Z)-configuration of the thiadiazolylidene group may influence tautomerism and intermolecular interactions, critical for binding to biological targets.

Properties

IUPAC Name

4-(3-oxo-1,2-benzothiazol-2-yl)-N-[5-(oxolan-2-yl)-1,3,4-thiadiazol-2-yl]butanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18N4O3S2/c22-14(18-17-20-19-15(25-17)12-6-4-10-24-12)8-3-9-21-16(23)11-5-1-2-7-13(11)26-21/h1-2,5,7,12H,3-4,6,8-10H2,(H,18,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CJIURHHCPRNYRJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(OC1)C2=NN=C(S2)NC(=O)CCCN3C(=O)C4=CC=CC=C4S3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18N4O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-oxo-1,2-benzothiazol-2(3H)-yl)-N-[(2Z)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]butanamide typically involves multi-step organic reactions. One common synthetic route includes:

    Formation of the Benzothiazole Moiety: The benzothiazole ring can be synthesized through the cyclization of 2-aminothiophenol with carboxylic acids or their derivatives under acidic conditions.

    Formation of the Thiadiazole Moiety: The thiadiazole ring is often prepared by the reaction of thiosemicarbazide with carboxylic acids or their derivatives, followed by cyclization.

    Coupling of the Moieties: The benzothiazole and thiadiazole moieties are then coupled through a condensation reaction with butanamide under controlled conditions to form the final compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for reaction conditions, and the use of catalysts to improve yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atoms in the benzothiazole and thiadiazole rings.

    Reduction: Reduction reactions can occur at the carbonyl groups, converting them to alcohols.

    Substitution: The compound can participate in nucleophilic substitution reactions, especially at positions adjacent to the sulfur atoms.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

    Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

    Oxidation: Sulfoxides or sulfones.

    Reduction: Alcohol derivatives.

    Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its unique electronic properties and potential as a building block for more complex molecules. Its ability to undergo various chemical reactions makes it a versatile intermediate in organic synthesis.

Biology and Medicine

In biological and medicinal research, this compound is investigated for its potential as an antimicrobial, anticancer, and anti-inflammatory agent. Its unique structure allows it to interact with various biological targets, making it a promising candidate for drug development.

Industry

In the industrial sector, this compound is explored for its potential use in the development of new materials, such as polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 4-(3-oxo-1,2-benzothiazol-2(3H)-yl)-N-[(2Z)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]butanamide involves its interaction with specific molecular targets, such as enzymes and receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity, disruption of cell signaling pathways, and induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Structural and Substituent Variations

The compound’s structural uniqueness lies in its tetrahydrofuran-thiadiazole hybrid, contrasting with related derivatives (Table 1):

Compound Name Key Substituents Synthesis Yield Key Spectral Data (IR, NMR) Reference
4-(3-Oxo-1,2-benzothiazol-2(3H)-yl)-N-[(2Z)-5-(THF-2-yl)-1,3,4-thiadiazol-2-ylidene]butanamide THF-2-yl, (2Z)-thiadiazolylidene, butanamide chain Not reported Pending characterization N/A
N-[2-(4-Chlorophenyl)-4-oxo-1,3-thiazolidin-3-yl]-1,2-benzothiazole-3-carboxamide (4g) 4-Chlorophenyl, thiazolidinone 70% IR: 1670 cm⁻¹ (C=O); NMR: δ 7.5–8.1 (Ar-H)
N-(5-Isoxazol-5-yl-3-phenyl-3H-[1,3,4]-thiadiazol-2-ylidene)-benzamide (6) Isoxazole, phenyl 70% IR: 1606 cm⁻¹ (C=O); NMR: δ 7.36–8.13 (Ar-H)
N-[3-(3-Methylphenyl)-5-(3-dimethylamino-acryloyl)-3H-[1,3,4]-thiadiazol-2-ylidene]-benzamide (4g) 3-Methylphenyl, dimethylamino acryloyl 82% IR: 1690, 1638 cm⁻¹ (2C=O); MS: m/z 392

Key Observations :

  • Substituent Effects : The THF group in the target compound may improve solubility compared to chlorophenyl (4g, ) or isoxazole (6, ) derivatives, which are more lipophilic. The butanamide linker provides conformational flexibility absent in rigid benzamide analogs (e.g., 6, ).
Spectroscopic and Analytical Data
  • IR Spectroscopy : Expected C=O stretches for the benzothiazol-3-one (~1670–1690 cm⁻¹) and amide (~1605–1638 cm⁻¹) groups, aligning with analogs like 4g and 8a . The THF ether (C-O-C) may introduce ~1100 cm⁻¹ vibrations.
  • NMR : Anticipated aromatic signals (δ 7.3–8.3) for benzothiazole and thiadiazole protons, with distinct splitting patterns for the (2Z)-configuration. THF protons may appear as δ 1.5–4.0 (multiplet).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.